4-(4H-1,2,4-triazol-3-yl)aniline
Overview
Description
“4-(4H-1,2,4-triazol-3-yl)aniline” is a chemical compound with the molecular formula C8H8N4 . It is a type of heterocyclic compound, which means it contains atoms of at least two different elements in its rings .
Molecular Structure Analysis
The molecular structure of “4-(4H-1,2,4-triazol-3-yl)aniline” can be represented by the SMILES stringNC1=CC(N2C=NN=C2)=CC=C1
. This indicates that the compound contains an aniline group (a benzene ring with an attached amino group) and a 1,2,4-triazole group .
Scientific Research Applications
Anticancer Agents
The 1,2,4-triazole derivatives, including 4-(4H-1,2,4-triazol-3-yl)aniline, have been synthesized and evaluated as promising anticancer agents . These compounds showed promising cytotoxic activity against human cancer cell lines including MCF-7, Hela, and A549 . Some of these compounds have shown a promising cytotoxic activity lower than 12 μM against the Hela cell line .
Antifungal Activity
4-(4H-1,2,4-triazol-3-yl)aniline derivatives have potential antifungal activity . They have been synthesized and evaluated for their antifungal activity against strains of the genera Candida, Geotrichum, Rhodotorula, and Saccharomyces . Many of these compounds show greater efficacy than fluconazole, mostly towards Candida albicans and Rhodotorula mucilaginosa species, with MIC values ≤ 25 µg/mL .
Synthesis of Regioselective N1-substituted 3-amino-1,2,4-triazoles
4-(4H-1,2,4-triazol-3-yl)aniline has been used in the synthesis of regioselective N1-substituted 3-amino-1,2,4-triazoles . This method provided the rapid synthesis of these compounds and obtained different products with structural diversity .
Quantitative Structure-Activity Relationship (QSAR) Study
4-(4H-1,2,4-triazol-3-yl)aniline has been used in QSAR studies to determine the antifungal activity against A. solani . The proposed method, due to the high predictive ability, could be a useful aid to the costly and time-consuming experiments .
Synthesis of 1,2,4-triazole Hybrids
4-(4H-1,2,4-triazol-3-yl)aniline has been used in the synthesis of 1,2,4-triazole hybrids . These hybrids had weak to high cytotoxic activities against two tumor cell lines, with IC50 value ranges of 15.6–39.8 and 23.9–41.8 µM for MCF-7 and HCT-116 cells, respectively .
Inhibition of Carbonic Anhydrase Isozymes
4-(4H-1,2,4-triazol-3-yl)aniline derivatives have been synthesized and evaluated for their ability to inhibit carbonic anhydrase isozymes . This is an important area of research in medicinal chemistry .
Safety and Hazards
Mechanism of Action
Target of Action
Triazole derivatives have been reported to exhibit inhibitory activity against various enzymes, such as tyrosinase and aromatase , suggesting potential targets for this compound.
Mode of Action
It’s known that triazole derivatives can interact with their targets through hydrogen bonding and metallic interactions . The presence of the triazole ring might contribute to the compound’s interaction with its targets, leading to changes in their function .
Biochemical Pathways
Given the inhibitory activity of triazole derivatives against certain enzymes , it can be inferred that this compound might interfere with the pathways involving these enzymes, leading to downstream effects.
Result of Action
Some triazole derivatives have been reported to exhibit cytotoxic activities against certain tumor cell lines , suggesting potential anticancer effects of this compound.
Action Environment
It’s known that factors such as ph, temperature, and the presence of other molecules can affect the action of similar compounds .
properties
IUPAC Name |
4-(1H-1,2,4-triazol-5-yl)aniline | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N4/c9-7-3-1-6(2-4-7)8-10-5-11-12-8/h1-5H,9H2,(H,10,11,12) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTEQHOVTBRZQPC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NC=NN2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
160.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4922-51-4 | |
Record name | 4-(4H-1,2,4-triazol-3-yl)aniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.